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Compound of Interest

Compound Name: Urease-IN-14

Cat. No.: B15604881

Get Quote

For Immediate Release:

This technical guide provides an in-depth overview of Urease-IN-14, a notable urease inhibitor

with dual-action antioxidant properties. Designed for researchers, scientists, and professionals

in drug development, this document compiles the essential chemical data, experimental

insights, and mechanistic understanding of this compound, also identified in scientific literature

as compound 15.

Core Compound Data
Urease-IN-14 has emerged as a compound of interest due to its significant inhibitory effects on

the urease enzyme, a key target in conditions influenced by ureolytic bacteria, and its capacity

for scavenging free radicals.
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Identifier Value Reference

Compound Name Urease-IN-14 (compound 15) [1]

Urease Inhibitory Activity

(IC50)
41.6 μM [1]

DPPH Radical Scavenging

Activity (IC50)
151.7 μM [1]

Mechanism of Action: The Urease Inhibition
Pathway
Urease enzymes, particularly those in pathogenic bacteria, are crucial for the hydrolysis of urea

into ammonia and carbon dioxide. This process can lead to a localized increase in pH,

facilitating bacterial survival and pathogenesis in acidic environments, such as the stomach.

Urease inhibitors like Urease-IN-14 play a critical role by blocking the active site of the urease

enzyme, thereby preventing this pH modulation and hindering bacterial colonization and

activity.

Figure 1: Simplified signaling pathway of urease inhibition by Urease-IN-14.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and complete in-vitro/in-vivo

analysis of Urease-IN-14 require access to the primary research articles, a general workflow

for evaluating urease inhibitors is outlined below. This standardized approach is fundamental

for assessing the efficacy and mechanism of novel inhibitory compounds.

General Urease Inhibition Assay Workflow
The following diagram illustrates a typical experimental workflow for screening and

characterizing urease inhibitors.
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Figure 2: Standard experimental workflow for urease inhibitor evaluation.
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This guide serves as a foundational resource for researchers investigating Urease-IN-14. For

more detailed information, including CAS number and molecular weight, it is recommended to

consult the primary scientific literature that first characterized "compound 15" as a urease

inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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